Cas no 18853-42-4 (Thiophene-2,3-dicarbonitrile)

• Product Name: Thiophene-2,3-dicarbonitrile
• CAS No: 18853-42-4
• MF: C₆H₂N₂S
• MW: 134.158479213715
• CID: 907523
• PubChem ID: 288492
• Update Time: 2025-05-27

Thiophene-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Thiophene-2,3-dicarbonitrile
• 2,3-Thiophenedicarbonitrile
• 2,3-Dicyanothiophen
• 2,3-Dicyanothiophene
• Thiophen-2,3-dicarbonitril
• NSC 149704
• thiophene-2,3- dicarbonitrile
• FVZ9A1GD1N
• Z1486015697
• DB-353136
• CS-0216926
• UNII-FVZ9A1GD1N
• DTXSID40172215
• G75803
• SCHEMBL1343960
• AKOS016011727
• NSC-149704
• NSC149704
• dicyanothiophene
• thiophene-2,3-
• 18853-42-4
• EN300-6482477
• DTXCID8094706

• MDL： MFCD20482174
• Inchi： 1S/C6H2N2S/c7-3-5-1-2-9-6(5)4-8/h1-2H
• InChI Key： FDLABKBUOMBKLS-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C#N

Computed Properties

• Exact Mass: 133.99400
• Monoisotopic Mass: 133.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.34
• Melting Point: 115-122 ºC
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.596
• PSA: 75.82000
• LogP: 1.49146
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Thiophene-2,3-dicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)